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Safe handling and disposal of allyl methyl
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Compound of Interest

Compound Name: Allyl methyl carbonate

Cat. No.: B1268131

Allyl Methyl Carbonate: Technical Support
Center

This technical support center provides essential information for the safe handling and disposal
of allyl methyl carbonate in a research and development environment.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of allyl
methyl carbonate.
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Issue

Question

Answer

Exposure

What should | do if | get allyl
methyl carbonate on my skin

or in my eyes?

Skin Contact: Immediately take
off all contaminated clothing.
Rinse the affected skin area
with plenty of water or shower.
Eye Contact: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

Inhalation

What steps should be taken if |
inhale allyl methyl carbonate

vapors?

Move the individual to fresh air
and keep them in a position
comfortable for breathing. If
respiratory irritation occurs,

seek medical advice/attention.

Spillage

How should | handle a spill of

allyl methyl carbonate?

For small spills, absorb with an
inert material (e.g., sand,
vermiculite) and place in a
suitable container for disposal.
For large spills, dike the area
to prevent spreading and
collect the material. Ensure the
cleanup is performed by
trained personnel wearing
appropriate personal protective
equipment. Avoid sources of
ignition as allyl methyl

carbonate is flammable.[1][2]

[3]

Fire

What is the appropriate
extinguishing agent for a fire
involving allyl methyl

carbonate?

Use dry chemical, carbon
dioxide, or alcohol-resistant
foam to extinguish a fire.[3] Do

not use a solid water stream as
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it may scatter and spread the

fire.

Frequently Asked Questions (FAQs)

Handling and Storage

o What are the primary hazards associated with allyl methyl carbonate? Allyl methyl
carbonate is a flammable liquid and vapor.[1][2][3] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[2]

» What personal protective equipment (PPE) is required when handling allyl methyl
carbonate? Appropriate PPE includes safety glasses with side-shields or goggles, chemical-
resistant gloves (e.g., butyl rubber), and a lab coat. If there is a risk of inhalation, a respirator
with an appropriate vapor cartridge should be used in a well-ventilated area or under a fume
hood.

e How should | properly store allyl methyl carbonate? Store in a tightly closed container in a
cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][3] It is also
recommended to store under an inert gas as it can be moisture-sensitive.[1]

Disposal

e How do | dispose of waste allyl methyl carbonate? Dispose of waste allyl methyl
carbonate and its container at an approved waste disposal plant.[1] Do not dispose of it in
drains or the environment. All disposal activities must be in accordance with federal, state,
and local regulations.

o Can | treat empty containers of allyl methyl carbonate as regular lab waste? No, empty
containers should be treated as hazardous waste as they may contain residual vapors. They
should be disposed of in the same manner as the chemical itself.

Reactivity and Experimental Protocols

« Is allyl methyl carbonate reactive with other common laboratory chemicals? Information on
specific chemical incompatibilities is limited in the provided search results. However, as a
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flammable liquid, it should be kept away from strong oxidizing agents. It is used in palladium-
catalyzed reactions, indicating its reactivity under specific catalytic conditions.[4]

o Can you provide a general protocol for handling allyl methyl carbonate in an experiment?
While specific experimental protocols will vary, a general workflow for the safe handling of
allyl methyl carbonate is as follows:

o Preparation: Before starting any work, ensure you have read and understood the Safety
Data Sheet (SDS). Work in a well-ventilated area, preferably a chemical fume hood.
Assemble all necessary equipment and ensure an emergency shower and eyewash
station are accessible.

o Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

o Dispensing: Ground and bond containers when transferring the liquid to prevent static
discharge.[1][3] Use only non-sparking tools.[1][3]

o Reaction: If heating is required, use a controlled heating source like a heating mantle.
Keep the reaction vessel closed to prevent the escape of flammable vapors.

o Work-up and Storage: After the experiment, tightly close the container of any remaining
allyl methyl carbonate and store it in a designated flammable liquid storage cabinet.

o Decontamination and Disposal: Decontaminate all glassware and equipment that came
into contact with allyl methyl carbonate. Dispose of all waste, including contaminated
PPE, in a designated hazardous waste container.

Quantitative Data Summary
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Property Value Source(s)
CAS Number 35466-83-2 [5][6]
Molecular Formula CsHsOs

Molecular Weight 116.12 g/mol [7]
Appearance Colorless liquid [11[3]
Boiling Point 59-60 °C at 35 mmHg131 °C [1]

Density 1.022 g/mL at 25 °C

Flash Point 33°C (91.4 °F) - closed cup [1]

Signal Word Warning [1][3]

Hazard Statements

H226: Flammable liquid and

vaporH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of allyl
methyl carbonate.
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Safe Handling and Disposal Workflow for Allyl Methyl Carbonate

1. Pre-Experiment Preparation
- Read SDS

- Work in Fume Hood
- Check Emergency Equipment

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

3. Handling and Dispensing
- Ground and Bond Containers
- Use Non-Sparking Tools

\
\
\
\
\
\

4. Experimental Use

\
\
\
- Controlled Heating |
- Closed System \
\
\
\
5. Post-Experiment *
- Tightly Seal Containers
- Store in Flammable Cabinet

6. Decontamination

- Clean Glassware and Equipment

Follow Emergency Procedures
- Evacuate
- Decontaminate
- Seek Medical Attention
7. Waste Disposal
- Collect in Labeled Hazardous Waste Container
- Dispose According to Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of allyl methyl carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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